Cas no 1426314-76-2 (3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea)
3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea
- 1-(3,4-dimethylphenyl)-3-[4-(2-methoxyphenoxy)but-2-ynyl]urea
- F6412-1530
- CHEMBL5022308
- 1426314-76-2
- 3-(3,4-DIMETHYLPHENYL)-1-[4-(2-METHOXYPHENOXY)BUT-2-YN-1-YL]UREA
- AKOS024554672
- VU0547708-1
- 1-(3,4-dimethylphenyl)-3-(4-(2-methoxyphenoxy)but-2-yn-1-yl)urea
-
- Inchi: 1S/C20H22N2O3/c1-15-10-11-17(14-16(15)2)22-20(23)21-12-6-7-13-25-19-9-5-4-8-18(19)24-3/h4-5,8-11,14H,12-13H2,1-3H3,(H2,21,22,23)
- InChI Key: VQLFIYHPEZFDAJ-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(C)C(C)=C1)C(NCC#CCOC1=CC=CC=C1OC)=O
Computed Properties
- Exact Mass: 338.16304257g/mol
- Monoisotopic Mass: 338.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 59.6Ų
3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6412-1530-2μmol |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1530-5μmol |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1530-10μmol |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1530-20μmol |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1530-1mg |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1530-2mg |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1530-3mg |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1530-4mg |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1530-5mg |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1530-10mg |
3-(3,4-dimethylphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea |
1426314-76-2 | 10mg |
$79.0 | 2023-09-09 |
3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea
Professional Introduction to Compound with CAS No. 1426314-76-2 and Product Name: 3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea
The compound with the CAS number 1426314-76-2 and the product name 3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense interest among researchers exploring novel therapeutic agents. The structural complexity of this molecule, featuring a butynylurea core linked to a dimethylphenyl group and a 2-methoxyphenoxy moiety, suggests potential applications in drug discovery and development.
Recent studies have highlighted the importance of urea derivatives in medicinal chemistry due to their versatile biological properties. The butynylurea scaffold in this compound is particularly noteworthy, as it has been shown to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The presence of the dimethylphenyl group further enhances the compound's pharmacological profile by contributing to its lipophilicity and binding affinity. Additionally, the 2-methoxyphenoxy substituent adds another layer of functionality, potentially influencing both the solubility and bioavailability of the molecule.
In the context of contemporary research, this compound has garnered attention for its potential role in addressing various therapeutic challenges. For instance, studies have indicated that molecules with similar structural motifs may exhibit inhibitory effects on enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders. The 3-(3,4-dimethylphenyl) part of the molecule is particularly interesting because it mimics certain natural products known for their bioactivity. This structural feature aligns well with current trends in drug design, where natural product-inspired scaffolds are being extensively explored.
The 1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea portion of the compound's name underscores its synthetic complexity and functional diversity. The butynyl group serves as a key pharmacophore, facilitating interactions with biological targets through its linear alkyne moiety. This group has been successfully incorporated into various drug candidates due to its ability to modulate enzyme activity and receptor binding. Meanwhile, the urea moiety is well-known for its role in forming hydrogen bonds, which is crucial for stabilizing protein-ligand interactions. These characteristics make this compound a promising candidate for further investigation.
Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that this molecule may bind to specific pockets on target proteins, leading to therapeutic effects. For example, preliminary simulations indicate potential interactions with proteins involved in cell signaling pathways relevant to neurodegenerative diseases. Such findings are particularly exciting given the growing burden of these conditions worldwide.
The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the synthetic prowess required to create complex molecules like this one. Researchers have leveraged advanced catalytic systems and innovative reaction protocols to achieve high yields and purity levels. These synthetic advancements not only contribute to the availability of this compound for research purposes but also pave the way for similar molecules with tailored properties.
In conclusion, the compound with CAS number 1426314-76-2 and product name 3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea exemplifies the intersection of structure-based drug design and modern chemical synthesis. Its unique structural features position it as a valuable tool for exploring new therapeutic avenues. As research continues to uncover its biological potential, this molecule is likely to play a significant role in advancing our understanding of disease mechanisms and developing novel treatments.
1426314-76-2 (3-(3,4-dimethylphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)